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Compound of Interest

Compound Name: THP-PEG13-Boc

Cat. No.: B11932489

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the proper disposal of THP-
PEG13-Boc, a PEG-based PROTAC linker. Adherence to these procedures is essential for
ensuring laboratory safety and environmental protection. This guidance is compiled from safety
data for structurally similar compounds and general best practices for the disposal of
PEGylated chemical reagents.

Hazard Assessment and Safety Data

While a specific Safety Data Sheet (SDS) for THP-PEG13-Boc is not readily available, data for
the closely related compound THP-PEG10-Boc provides crucial safety insights. Due to the
structural similarity, it is prudent to handle THP-PEG13-Boc with the same precautions.

Key Hazard Information for Structurally Similar THP-PEG10-Boc[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11932489?utm_src=pdf-interest
https://www.benchchem.com/product/b11932489?utm_src=pdf-body
https://www.benchchem.com/product/b11932489?utm_src=pdf-body
https://www.benchchem.com/product/b11932489?utm_src=pdf-body
https://www.benchchem.com/product/b11932489?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC44296.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

ey Precautionary
Hazard Class GHS Classification Hazard Statement
Statement

P264: Wash skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
H302: Harmful if this product. P301 +
swallowed. P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330:

Rinse mouth.

Acute Toxicity (Oral) Category 4

. P273: Avoid release to
) o H400: Very toxic to )
Acute Aquatic Toxicity Category 1 o the environment.
aquatic life. )
P391: Collect spillage.

) P501: Dispose of
] ] H410: Very toxic to ]
Chronic Aquatic o ] contents/container to
o Category 1 aquatic life with long
Toxicity ) an approved waste
lasting effects. )
disposal plant.

Note: This data is for THP-PEG10-Boc and should be used as a conservative guide for
handling THP-PEG13-Boc.

Experimental Protocol: Standard Disposal
Procedure

The following step-by-step protocol outlines the recommended procedure for the disposal of
THP-PEG13-Boc. This protocol is based on general principles of laboratory chemical waste
management and information on similar chemical compounds|[2].

1. Personal Protective Equipment (PPE) and Handling:
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Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant
gloves, and a laboratory coat when handling THP-PEG13-Boc.

Handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of any dust or aerosols.

. Waste ldentification and Segregation:
Treat all THP-PEG13-Boc waste as hazardous chemical waste.

Segregate solid waste (e.g., contaminated vials, weighing paper, pipette tips) from liquid
waste (e.g., solutions containing the compound).

Do not mix THP-PEG13-Boc waste with regular trash or other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

. Waste Collection and Containment:

Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled, and
sealable hazardous waste container.

Liquid Waste: Collect any solutions containing THP-PEG13-Boc in a designated, leak-proof,
and clearly labeled hazardous waste container.

Labeling: Ensure all waste containers are clearly labeled with the full chemical name, "THP-
PEG13-Boc," and prominently display the appropriate hazard symbols (e.g., "Harmful,"
"Dangerous for the Environment").

. Storage:

Store sealed waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous chemical waste.

. Final Disposal:
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» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
office or a licensed chemical waste disposal contractor.

 Crucially, do not dispose of THP-PEG13-Boc down the drain or in regular landfill waste. Its
high aquatic toxicity poses a significant environmental risk[1].

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of THP-PEG13-Boc.
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Caption: Workflow for the safe disposal of THP-PEG13-Boc.
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Disclaimer: The information provided is based on data for a similar compound and general
laboratory safety principles. Always consult your institution's specific safety protocols and local
regulations, and contact your Environmental Health and Safety (EHS) office for definitive
guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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